Cas no 1368342-87-3 (Isoquinoline, 1,4-dibromo-7-fluoro-)

• Product Name: Isoquinoline, 1,4-dibromo-7-fluoro-
• CAS No: 1368342-87-3
• MF: C₉H₄Br₂FN
• MW: 304.941164016724
• CID: 5252463
• Update Time: 2025-06-08

Isoquinoline, 1,4-dibromo-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dibromo-7-fluoro-

• Inchi： 1S/C9H4Br2FN/c10-8-4-13-9(11)7-3-5(12)1-2-6(7)8/h1-4H
• InChI Key： WDUCXBLFNQXZAM-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC(F)=C2)C(Br)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline, 1,4-dibromo-7-fluoro-

Isoquinoline, 1,4-dibromo-7-fluoro- (CAS No. 1368342-87-3): A Comprehensive Overview

Isoquinoline, 1,4-dibromo-7-fluoro- (CAS No. 1368342-87-3) is a fluorinated brominated derivative of isoquinoline, a heterocyclic organic compound with significant applications in pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential in various biochemical pathways. The presence of both bromine and fluorine substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The isoquinoline scaffold is a prominent motif in medicinal chemistry, known for its role in the development of bioactive molecules. The introduction of bromine and fluorine atoms at specific positions modifies the electronic and steric properties of the molecule, influencing its interactions with biological targets. Specifically, the 1,4-dibromo substitution pattern creates multiple electrophilic centers, making the compound a versatile building block for further functionalization.

7-Fluoro isoquinoline derivatives have been extensively studied for their pharmacological properties. The fluorine atom, being highly electronegative, can modulate the metabolic stability and binding affinity of the molecule. This has led to increased interest in fluorinated isoquinolines as potential drug candidates, particularly in the treatment of neurological disorders and cancer.

Recent advancements in computational chemistry have enabled the rational design of novel isoquinoline derivatives. By leveraging molecular modeling techniques, researchers can predict the binding modes of Isoquinoline, 1,4-dibromo-7-fluoro- with target proteins, facilitating the optimization of its pharmacokinetic properties. These studies have highlighted the compound's potential as a scaffold for developing small-molecule inhibitors.

In vitro studies have demonstrated that Isoquinoline, 1,4-dibromo-7-fluoro- exhibits promising activity against various enzymes and receptors. Its dual bromination and fluorination make it an attractive candidate for modulating signaling pathways involved in inflammation and cell proliferation. For instance, research has shown that this compound can inhibit the activity of certain kinases, which are crucial in cancer progression.

The synthesis of Isoquinoline, 1,4-dibromo-7-fluoro- involves multi-step organic transformations, including bromination and fluorination reactions. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These methods often employ transition metal catalysts to facilitate selective functionalization at desired positions on the isoquinoline core.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological profiles due to their enhanced lipophilicity and metabolic stability. In the case of Isoquinoline, 1,4-dibromo-7-fluoro-, the fluorine atom contributes to its binding affinity by participating in hydrogen bonding interactions with biological targets. This has opened up new avenues for designing more effective therapeutic agents.

Current research is focused on exploring the therapeutic potential of Isoquinoline, 1,4-dibromo-7-fluoro- in preclinical models. Studies have shown that this compound can modulate inflammatory responses by inhibiting key mediators such as COX-2 and NF-κB. These findings suggest that it may have applications in treating chronic inflammatory diseases and autoimmune disorders.

The chemical versatility of Isoquinoline, 1,4-dibromo-7-fluoro- also makes it a valuable tool in material science. Researchers are investigating its use as a precursor for synthesizing advanced materials with unique electronic properties. These materials could find applications in optoelectronics and nanotechnology due to their ability to conduct electricity while maintaining structural stability.

In conclusion, Isoquinoline, 1,4-dibromo-7-fluoro- (CAS No. 1368342-87-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.